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Compound of Interest

Compound Name: 3,5-Dimethyl-3-heptene

Cat. No.: B165669 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of 3,5-Dimethyl-3-heptene (CAS No. 59643-68-4). Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3,5-Dimethyl-3-heptene is provided

below. This information is crucial for safe handling and storage.

Property Value

Molecular Formula C₉H₁₈[1]

Molecular Weight 126.24 g/mol [1]

Physical State Liquid

Boiling Point ~146.8 °C (estimated for a similar isomer)[2]

Flash Point ~31.5 °C (estimated for a similar isomer)[2]
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3,5-Dimethyl-3-heptene is classified as a flammable liquid and an aspiration hazard.[1]

Appropriate personal protective equipment must be worn at all times when handling this

chemical.

Hazard GHS Classification Recommended PPE

Flammability Flammable Liquid, Category 3 Flame-resistant lab coat

Aspiration Hazard Aspiration Hazard, Category 1

Eye Contact
Chemical safety goggles or

face shield

Skin Contact
Chemical-resistant gloves

(Viton® or Nitrile)

Inhalation
Use in a well-ventilated area or

with a chemical fume hood

Glove Selection:

For handling 3,5-Dimethyl-3-heptene, a non-polar hydrocarbon, the following glove materials

are recommended:

Viton® gloves are highly recommended as they provide excellent resistance to both aromatic

and aliphatic hydrocarbons.[3]

Nitrile gloves offer good resistance to oils, greases, and many hydrocarbons and can be

used for splash protection.[4][5][6] However, for prolonged contact, Viton® is the superior

choice.

Always inspect gloves for any signs of degradation or perforation before use.

Handling and Storage Protocol
Handling:

Engineering Controls: Always handle 3,5-Dimethyl-3-heptene in a well-ventilated area,

preferably within a certified chemical fume hood to minimize inhalation exposure.
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Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

Use non-sparking tools and intrinsically safe equipment.

Grounding: Ground and bond containers when transferring material to prevent static

electricity buildup.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.

Storage:

Container: Store in a tightly sealed, properly labeled container.

Location: Store in a cool, dry, well-ventilated area designated for flammable liquids.

Incompatibilities: Keep away from strong oxidizing agents.

Disposal Plan
As a non-halogenated hydrocarbon, 3,5-Dimethyl-3-heptene must be disposed of as

hazardous waste.

Waste Collection and Segregation:

Waste Container: Collect waste 3,5-Dimethyl-3-heptene and any contaminated materials

(e.g., gloves, absorbent pads) in a dedicated, properly labeled, and sealed hazardous waste

container.

Segregation: It is crucial to segregate non-halogenated hydrocarbon waste from halogenated

waste streams to ensure proper and cost-effective disposal.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name ("3,5-Dimethyl-3-heptene"), and the associated hazards (Flammable).

Disposal Procedure:

Consult Local Regulations: Follow all institutional, local, state, and federal regulations for

hazardous waste disposal.
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Waste Pickup: Arrange for a licensed hazardous waste disposal service to collect the waste

container. Do not pour 3,5-Dimethyl-3-heptene down the drain.

Emergency Procedures
Emergency Procedure

Spill

1. Evacuate the immediate area. 2. Eliminate all

ignition sources. 3. Wear appropriate PPE,

including respiratory protection if necessary. 4.

Contain the spill using an inert absorbent

material (e.g., vermiculite, sand). 5. Collect the

absorbed material into a sealed container for

hazardous waste disposal.

Fire

1. Use a dry chemical, foam, or carbon dioxide

fire extinguisher. Do not use water, as it may be

ineffective.

Skin Contact

1. Immediately remove contaminated clothing.

2. Wash the affected area with soap and water

for at least 15 minutes. 3. Seek medical

attention if irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, lifting the upper and

lower eyelids. 2. Seek immediate medical

attention.

Inhalation

1. Move the affected person to fresh air. 2. If not

breathing, give artificial respiration. 3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting due to the aspiration

hazard. 2. If the person is conscious, rinse their

mouth with water. 3. Seek immediate medical

attention.

Experimental Workflow and Disposal Diagram
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The following diagram illustrates the logical workflow for the safe handling and disposal of 3,5-
Dimethyl-3-heptene.

Handling Protocol

Disposal Protocol

Emergency Response

Preparation:
- Don appropriate PPE
- Work in fume hood

Chemical Handling:
- Grounding and bonding
- Avoid ignition sources

Experimental Use Spill

Potential
Incident

Fire Personal Exposure

Waste Collection:
- Segregate non-halogenated waste

- Use labeled, sealed container

Generate Waste

Temporary Storage:
- Designated flammable waste area

Final Disposal:
- Licensed hazardous waste vendor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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